Cas no 88711-71-1 (Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-)

Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl- Properties

Names and Identifiers

• Methanone, (2-methyl-1,5-cycloheptadien-1-yl)phenyl-
• (2-methylcyclohepta-1,5-dien-1-yl)-phenylmethanone
• 88711-71-1
• (2-Methylcyclohepta-1,5-dien-1-yl)(phenyl)methanone
• DTXSID60749746

• InChIKey： GQLAIMFPEALICL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16O/c1-12-8-4-2-7-11-14(12)15(16)13-9-5-3-6-10-13/h2-3,5-7,9-10H,4,8,11H2,1H3
• SMILES： CC1=C(CC=CCC1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 212.120115130g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.120115130g/mol
• Heavy Atom Count: 16
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų